Cas no 109509-79-7 (Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-)
109509-79-7 structure
Product Name:Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-
CAS No:109509-79-7
MF:C11H17N3S
MW:223.337780714035
CID:128455
PubChem ID:15754002
Update Time:2025-04-18
Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-
- 1-amino-3-(4-tert-butylphenyl)thiourea
- 4-(4-TERT-BUTYLPHENYL)-THIOSEMICARBAZIDE
- 4-(4'-tert-butylphenyl)-3-thiosemicarbazide
- 4-(4-tert-Butyl-phenyl)-thiosemicarbazid
- 4-(4-tert-butyl-phenyl)-thiosemicarbazide
- 4-< 4-tert-Butyl-phenyl> -thiosemicarbazid
- ACMC-1C61H
- AG-D-26447
- CTK4A6552
- FT-0616671
- KB-187197
- Semicarbazide,4-(p-tert-butylphenyl)-3-thio- (6CI)
- DTXSID70578009
- 109509-79-7
- SCHEMBL462576
- N-(4-tert-Butylphenyl)hydrazinecarbothioamide
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- Inchi: 1S/C11H17N3S/c1-11(2,3)8-4-6-9(7-5-8)13-10(15)14-12/h4-7H,12H2,1-3H3,(H2,13,14,15)
- InChI Key: RLKQMJZDEMLBLJ-UHFFFAOYSA-N
- SMILES: S=C(NN)NC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 223.11451
- Monoisotopic Mass: 223.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Density: 1.156
- Boiling Point: 329°C at 760 mmHg
- Flash Point: 152.8°C
- Refractive Index: 1.629
- PSA: 50.08
- LogP: 3.32880
Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
109509-79-7 (Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-) Related Products
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- 71680-92-7((4-Acetylphenyl)thiourea)
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- 614-78-8((2-methylphenyl)thiourea)
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